Cas no 2188359-98-8 (N-[[2-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide)

• Product Name: N-[[2-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide
• CAS No: 2188359-98-8
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5413939
• PubChem ID: 132306313
• Update Time: 2025-05-19

N-[[2-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z3488504228
• EN300-6636686
• 2188359-98-8
• N-[(2-Morpholin-4-ylpyridin-3-yl)methyl]prop-2-enamide
• AKOS033678784
• N-{[2-(morpholin-4-yl)pyridin-3-yl]methyl}prop-2-enamide
• N-[[2-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide

• Inchi： 1S/C13H17N3O2/c1-2-12(17)15-10-11-4-3-5-14-13(11)16-6-8-18-9-7-16/h2-5H,1,6-10H2,(H,15,17)
• InChI Key： XCGDFMHZQNAXRV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1N1CCOCC1)(=O)C=C

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.2±50.0 °C(Predicted)
• pka: 13.62±0.46(Predicted)

Additional information on N-[[2-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide

Comprehensive Analysis of N-[[2-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide (CAS 2188359-98-8): Properties, Applications, and Research Insights

The compound N-[[2-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide (CAS 2188359-98-8) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This morpholine-containing derivative combines a pyridine scaffold with an acrylamide moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its kinase inhibition potential, a hot topic in oncology and neurodegenerative disease studies.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 2188359-98-8, as machine learning models frequently identify heterocyclic acrylamides as promising candidates for targeted therapies. The morpholine-pyridine hybrid structure demonstrates excellent blood-brain barrier permeability—a critical factor in central nervous system drug development. This aligns with growing public interest in neuroprotective agents and precision medicine, as evidenced by rising search volumes for these terms.

From a synthetic chemistry perspective, the propenamide functional group in N-[[2-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide enables diverse Michael addition reactions, facilitating the creation of covalent inhibitors. This property has become increasingly valuable in developing irreversible enzyme modulators, particularly for challenging targets like KRAS mutations—a frequent search query among cancer researchers. The compound's logP value and hydrogen bond acceptor/donor count also make it relevant to discussions about Lipinski's Rule of Five compliance.

In material science applications, the electron-rich morpholine and pyridine nitrogen atoms contribute to interesting coordination chemistry properties. This has led to exploration in metal-organic frameworks (MOFs) for catalytic applications—another trending research area. The compound's thermal stability and solubility profile (often searched in combination with organic solvents) further enhance its utility across disciplines.

Quality control of CAS 2188359-98-8 typically involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, addressing the pharmaceutical industry's emphasis on impurity profiling. Recent publications have discussed its potential as a fluorescence probe precursor, coinciding with increased interest in bioimaging agents for diagnostic applications. These multidisciplinary applications demonstrate why this compound appears frequently in patent literature and grant-funded research databases.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of N-[[2-(4-Morpholinyl)-3-pyridinyl]methyl]-2-propenamide remain active areas of investigation, particularly regarding its biodegradation pathways. This aligns with the broader scientific community's focus on green chemistry principles and sustainable pharmaceutical manufacturing—topics generating substantial online engagement. The compound's structure-activity relationships continue to be optimized through computational chemistry approaches, reflecting the integration of in silico methods in modern research workflows.

As the scientific community pursues next-generation therapeutics, compounds like 2188359-98-8 serve as valuable tools for exploring allosteric modulation and protein-protein interaction inhibition. Its balanced lipophilicity profile makes it particularly interesting for intracellular target engagement studies. These characteristics, combined with the compound's commercial availability as a high-purity reference standard, ensure its continued relevance in cutting-edge research across multiple disciplines.